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Compound of Interest

Compound Name: 1,5-Octadiene

Cat. No.: B8347438

An In-depth Technical Guide to the Physicochemical Properties of 1,5-Octadiene

This technical guide provides a comprehensive overview of the core physicochemical
properties of 1,5-octadiene. It is intended for researchers, scientists, and professionals in drug
development and related fields who require detailed information on this compound for their
work. This document summarizes key quantitative data, outlines experimental protocols for
their determination, and provides visualizations of relevant chemical concepts.

Physicochemical Properties

1,5-Octadiene is an unsaturated hydrocarbon with two double bonds, making it a useful
building block in organic synthesis. A summary of its key physicochemical properties is
presented in the table below.
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Property Value Reference
Molecular Formula CsHaa [1112]
Molecular Weight 110.20 g/mol [1][2]
IUPAC Name octa-1,5-diene [11[3]

CAS Number 1002-34-2 [2]

Not explicitly found, but
Appearance expected to be a liquid at room

temperature

. ) Data not available in search
Boiling Point [4]
results

] ] Data not available in search
Melting Point [4]
results

. Data not available in search
Density esults [4]

N Data not available in search
Solubility " [4]
results

_ Data not available in search
Refractive Index [4]
results

Note: Specific experimental values for boiling point, melting point, density, solubility, and
refractive index for 1,5-octadiene were not found in the provided search results. The related
compound 1,5-cyclooctadiene has a boiling point of 149-150 °C, a melting point of -69 °C, and
a density of 0.882 g/mL at 25 °C.[5]

Experimental Protocols

The following sections detail the methodologies for determining the key physicochemical
properties of a liquid organic compound such as 1,5-octadiene.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[6] It is a crucial physical property for identification and purity assessment.[7] The
Thiele tube method is a common and efficient technique that requires a small amount of
sample.[8]

Thiele Tube Method[8]

Sample Preparation: A small amount of the liquid sample (less than 0.5 mL) is placed into a
small test tube. A capillary tube, sealed at one end, is then placed into the test tube with the
open end submerged in the liquid and the sealed end upwards.[8]

Apparatus Setup: The small test tube is attached to a thermometer using a rubber band. This
assembly is then placed into a Thiele tube containing a high-boiling point oil (e.g., mineral oll
or silicone oil) to ensure even heat distribution.[8]

Heating: The side arm of the Thiele tube is gently and continuously heated with a Bunsen
burner.[8]

Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the capillary tube. Heating is continued until the bubbling is vigorous.[8]

Boiling Point Determination: The heat source is then removed, and the apparatus is allowed
to cool. The boiling point is the temperature at which the liquid just begins to be drawn back
into the capillary tube.[8]

Determination of Density

Density is the mass of a substance per unit volume. For a liquid, it can be determined by
measuring the mass of a known volume.[9][10]

Volumetric Method[10][11]

o Mass of Empty Container: The mass of a clean, dry graduated cylinder is measured using an
electronic balance.[10][11]

e Volume Measurement: A specific volume of the liquid (e.g., 20-25 mL) is added to the
graduated cylinder. The volume is read from the bottom of the meniscus.[10]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.scribd.com/document/690397018/Experiment-No-1-Density-of-Liquid
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.scribd.com/document/690397018/Experiment-No-1-Density-of-Liquid
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8347438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Mass of Container with Liquid: The combined mass of the graduated cylinder and the liquid
is measured.[10][11]

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
graduated cylinder from the combined mass. The density is then calculated by dividing the
mass of the liquid by its volume.[9][10]

o Temperature: The temperature of the liquid should be recorded as density is temperature-
dependent.[11]

Spectroscopic Characterization

Spectroscopic techniques are essential for elucidating the molecular structure of a compound.
Gas Chromatography-Mass Spectrometry (GC-MS)[12]

o Sample Preparation: A dilute solution of 1,5-octadiene is prepared in a volatile solvent like
dichloromethane or hexane.[12]

« Injection: A small volume (e.g., 1 pL) of the sample is injected into the gas chromatograph.
[12]

e Separation: The sample is vaporized and carried by an inert gas through a capillary column,
which separates the components of the mixture based on their boiling points and interactions
with the column's stationary phase.[12]

 lonization and Fragmentation: As 1,5-octadiene elutes from the column, it enters the mass
spectrometer's ion source. In electron ionization (El) mode, the molecules are bombarded
with high-energy electrons, causing them to ionize and break into characteristic fragments.
[12]

o Detection: The resulting ions are separated by their mass-to-charge ratio (m/z) and detected,
generating a mass spectrum that shows the relative abundance of each fragment.[12]

Infrared (IR) Spectroscopy[12]

o Sample Preparation: For a liquid sample, a thin film can be prepared by placing a drop of the
liquid between two salt plates (e.g., NaCl or KBr).[12]
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e Background Spectrum: A background spectrum of the empty spectrometer is recorded to
account for atmospheric CO2z and water vapor.[12]

o Sample Spectrum: The IR spectrum of the sample is then recorded. The instrument's
software automatically subtracts the background to yield the final spectrum of the compound.
[12] For a diene like 1,5-octadiene, characteristic C=C stretching and =C-H bending
vibrations would be expected.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy[12]

o Sample Preparation: A small amount of the sample (5-10 mg) is dissolved in a deuterated
solvent (e.g., CDCIs) in an NMR tube. A reference standard like tetramethylsilane (TMS) may
be added.[12]

o Data Acquisition: The NMR tube is placed in the spectrometer. For *H NMR, a standard one-
dimensional proton experiment is performed. For 3C NMR, a proton-decoupled experiment
is typically run to obtain singlets for each unique carbon atom.[12]

e Analysis: The resulting spectra provide information about the chemical environment of the
hydrogen and carbon atoms in the molecule, allowing for detailed structural elucidation.

Visualizations

The following diagrams illustrate a general workflow for chemical characterization and a
representative reaction of a diene.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/pdf/Spectroscopic_Characterization_of_1_6_Octadiene_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Spectroscopic_Characterization_of_1_6_Octadiene_A_Technical_Guide.pdf
https://www.benchchem.com/product/b8347438?utm_src=pdf-body
https://askfilo.com/user-question-answers-chemistry/how-could-ir-spectroscopy-distinguish-between-1-5-hexadiene-36303134393138
https://www.benchchem.com/pdf/Spectroscopic_Characterization_of_1_6_Octadiene_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Spectroscopic_Characterization_of_1_6_Octadiene_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Spectroscopic_Characterization_of_1_6_Octadiene_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8347438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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Caption: Workflow for the characterization of 1,5-octadiene.
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Generic Electrophilic Addition to a Diene
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Caption: Generalized reaction pathway for electrophilic addition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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